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Compound of Interest

Compound Name: 1-Chloro-6-fluoroisoquinoline

Cat. No.: B1358099 Get Quote

An In-depth Technical Guide to 1-Chloro-6-fluoroisoquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chloro-6-fluoroisoquinoline, a

halogenated heterocyclic compound with potential applications in medicinal chemistry and

materials science. Due to its specific substitution pattern, it serves as a valuable building block

for the synthesis of more complex molecular architectures. This document covers its chemical

identity, physicochemical properties, a plausible synthetic route with experimental details, and

its potential role in drug discovery workflows.

Compound Identification and Properties
1-Chloro-6-fluoroisoquinoline is a substituted isoquinoline. The isoquinoline scaffold is a key

feature in many biologically active compounds. The presence of both chloro and fluoro

substituents offers distinct chemical handles for further functionalization and can significantly

influence the molecule's pharmacokinetic and pharmacodynamic properties.

Chemical Structure and Identifiers
The core structure consists of a fused benzene and pyridine ring, forming the isoquinoline

system. A chlorine atom is substituted at the 1-position, and a fluorine atom is at the 6-position.

Molecular Structure:
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Table 1: Compound Identifiers

Identifier Value Source

CAS Number 214045-86-0 [1][2][3]

Molecular Formula C₉H₅ClFN [1][4]

SMILES
FC1=CC2=C(C(Cl)=NC=C2)C

=C1
[1][4]

InChI
InChI=1S/C9H5ClFN/c10-9-8-

2-1-7(11)5-6(8)3-4-12-9/h1-5H
[4]

InChIKey
QZBWBBHQRLUOTM-

UHFFFAOYSA-N
[4]

Physicochemical Properties
The following table summarizes key computed physicochemical properties which are important

for predicting the compound's behavior in biological and chemical systems.

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 181.59 g/mol [1]

Monoisotopic Mass 181.00946 Da [4]

Topological Polar Surface Area

(TPSA)
12.89 Å² [1]

Predicted LogP (XlogP) 3.0273 [1]

Hydrogen Bond Acceptors 1 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 0 [1]
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Synthesis and Experimental Protocols
While a specific, documented synthesis for 1-Chloro-6-fluoroisoquinoline is not readily

available in peer-reviewed literature, a plausible and efficient synthetic pathway can be

proposed based on well-established organometallic cross-coupling and cyclization reactions,

followed by a chlorination step analogous to the synthesis of other 1-chloroisoquinolines.

Proposed Synthetic Pathway
The proposed synthesis starts from commercially available 2-bromo-4-fluoroaniline and

proceeds through a Sonogashira coupling, followed by cyclization and subsequent chlorination

of the resulting isoquinolinone.
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2-Bromo-4-fluoroaniline

2-((Trimethylsilyl)ethynyl)-4-fluoroaniline

 Sonogashira Coupling
(Pd(PPh₃)₂, CuI, Et₃N) 

Ethynyltrimethylsilane

2-Ethynyl-4-fluoroaniline

 Desilylation
(K₂CO₃, MeOH) 

6-Fluoroisoquinolin-1(2H)-one

 Carbonylative Cyclization
(CO, PdI₂, KI, K₂CO₃) 

1-Chloro-6-fluoroisoquinoline

 Chlorination
(POCl₃ or (COCl)₂) 
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1-Chloro-6-fluoroisoquinoline
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(Novel Isoquinoline Derivatives)

 Suzuki or Buchwald-
Hartwig Coupling 

High-Throughput Screening
(e.g., Kinase Assays)

Hit Identification

Lead Optimization
(SAR Studies)

Preclinical Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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